Cas no 146462-25-1 (methyl 6-(bromomethyl)pyridine-2-carboxylate)

methyl 6-(bromomethyl)pyridine-2-carboxylate structure
146462-25-1 structure
Product Name:methyl 6-(bromomethyl)pyridine-2-carboxylate
CAS No:146462-25-1
Molecular Formula:C8H8BrNO2
Molecular Weight:230.0586
MDL:MFCD03265368
CID:64970
PubChem ID:21471714

methyl 6-(bromomethyl)pyridine-2-carboxylate Properties

Names and Identifiers

    • Methyl 6-(bromomethyl)picolinate
    • 2-BROMOMETHYL-6-PYRIDINE CARBOXYLIC ACID ETHYL ESTER
    • 2-BROMOMETHYL-6-PYRIDINE CARBOXYLIC ACID METHYL ESTER
    • methyl 6-(bromomethyl)pyridine-2-carboxylate
    • Methyl 2-Bromomethyl-6-pyridinecarboxylate
    • 2-bromomethylpyridine-6-carboxylic acid methyl ester
    • 2-Pyridinecarboxylic acid, 6-(bromomethyl)-, methyl ester
    • methyl 6-(bromomethyl)-2-pyridinecarboxylate
    • 2-BROMOMETHYL-6-PYRIDINECARBOXYLIC ACID METHYL ESTER
    • Jsp002702
    • methyl-6-(bromomethyl)picolinate
    • GLLACFRFEBEMED-UHFFFAOYSA-N
    • M
    • AC-181
    • FT-0646918
    • DTXSID90614357
    • 146462-25-1
    • AB13868
    • 6-Bromomethyl-2-pyridinecarboxylic acid methyl ester
    • 6-Bromomethylpyridin-2-carboxylic acid methyl ester
    • 6-BROMOMETHYL-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • GS-3973
    • A854633
    • Methyl6-(bromomethyl)picolinate
    • MFCD03265368
    • AKOS008901281
    • AMY29133
    • SY031377
    • CS-W018689
    • EN300-113683
    • SCHEMBL1181244
    • J-008225
    • J-521975
    • DB-063664
    • MDL: MFCD03265368
    • InChIKey: GLLACFRFEBEMED-UHFFFAOYSA-N
    • Inchi: 1S/C8H8BrNO2/c1-12-8(11)7-4-2-3-6(5-9)10-7/h2-4H,5H2,1H3
    • SMILES: BrC([H])([H])C1C([H])=C([H])C([H])=C(C(=O)OC([H])([H])[H])N=1

Computed Properties

  • Exact Mass: 228.97384g/mol
  • Surface Charge: 0
  • XLogP3: 1.6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 228.97384g/mol
  • Monoisotopic Mass: 228.97384g/mol
  • Topological Polar Surface Area: 39.2Ų
  • Heavy Atom Count: 12
  • Complexity: 163
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.76310
  • PSA: 39.19000
  • Refractive Index: 1.563
  • Boiling Point: 314.8°C at 760 mmHg
  • Melting Point: 0°C
  • Flash Point: 0°C
  • Color/Form: No data available
  • Density: 1.533

methyl 6-(bromomethyl)pyridine-2-carboxylate Security Information

methyl 6-(bromomethyl)pyridine-2-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 6-(bromomethyl)pyridine-2-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001EI6-100mg
2-Pyridinecarboxylic acid, 6-(bromomethyl)-, methyl ester
146462-25-1 97%
100mg
$7.00 2025-02-19
A2B Chem LLC
AA64654-100mg
2-Bromomethyl-6-pyridine carboxylic acid methyl ester
146462-25-1 97%
100mg
$7.00 2024-04-20
Aaron
AR001EQI-100mg
2-Pyridinecarboxylic acid, 6-(bromomethyl)-, methyl ester
146462-25-1 97%
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$4.00 2025-01-21
Chemenu
CM132036-250mg
methyl 6-(bromomethyl)picolinate
146462-25-1 96%
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$52 2021-08-05
Crysdot LLC
CD11253098-1g
Methyl 6-(bromomethyl)picolinate
146462-25-1 97%
1g
$218 2024-07-18
Enamine
EN300-113683-0.1g
methyl 6-(bromomethyl)pyridine-2-carboxylate
146462-25-1 95%
0.1g
$43.0 2023-10-26
eNovation Chemicals LLC
Y1053349-1G
methyl 6-(bromomethyl)pyridine-2-carboxylate
146462-25-1 97%
1G
$135 2022-06-08
Fluorochem
093633-250mg
Methyl 6-(bromomethyl)picolinate
146462-25-1 95%
250mg
£82.00 2022-02-28
TRC
B847070-10mg
2-Bromomethyl-6-pyridine carboxylic acid ethyl ester
146462-25-1
10mg
$ 50.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTF321-1G
methyl 6-(bromomethyl)pyridine-2-carboxylate
146462-25-1 97%
1g
¥ 283.00 2023-04-07

methyl 6-(bromomethyl)pyridine-2-carboxylate Synthesis

methyl 6-(bromomethyl)pyridine-2-carboxylate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:146462-25-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:146462-25-1)methyl 6-(bromomethyl)pyridine-2-carboxylate
A854633
Purity:99%
Quantity:25g
Price($):602.0